Cas no 41172-77-4 (Methyl 2-amino-3-oxobutanoate hydrochloride)
41172-77-4 structure
Product Name:Methyl 2-amino-3-oxobutanoate hydrochloride
CAS No:41172-77-4
MF:C5H10ClNO3
MW:167.590800762177
MDL:MFCD20226100
CID:1081199
PubChem ID:23120881
Update Time:2025-04-20
Methyl 2-amino-3-oxobutanoate hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-amino-3-oxobutanoate hydrochloride
- Methyl 2-amino-3-oxobutanoate hydrochloride (1:1)
- AK100204
- PGXUEXDOVYLHEH-UHFFFAOYSA-N
- Methyl 2-amino-3-oxobutanoate HCl
- methyl 2-amino-3-oxobutanoate;hydrochloride
- ST2407128
- AX8280956
- alpha-acetylglycine methyl ester hydrochloride
- (+/-)-2-Amino-3-oxo-butyric acid methyl ester hydrochloride
- 41172-77-4
- Methyl2-amino-3-oxobutanoatehydrochloride
- SCHEMBL2840092
- AKOS022184573
- DS-3110
- CS-0112279
- C75090
- MFCD20226100
- DB-130055
- Butanoic acid, 2-amino-3-oxo-, methyl ester, hydrochloride
-
- MDL: MFCD20226100
- Inchi: 1S/C5H9NO3.ClH/c1-3(7)4(6)5(8)9-2;/h4H,6H2,1-2H3;1H
- InChI Key: PGXUEXDOVYLHEH-UHFFFAOYSA-N
- SMILES: Cl.O(C)C(C(C(C)=O)N)=O
Computed Properties
- Exact Mass: 167.0349209g/mol
- Monoisotopic Mass: 167.0349209g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 132
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 69.4
Methyl 2-amino-3-oxobutanoate hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | UY138-1g |
Methyl 2-amino-3-oxobutanoate hydrochloride |
41172-77-4 | 95+% | 1g |
3644CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | UY138-250mg |
Methyl 2-amino-3-oxobutanoate hydrochloride |
41172-77-4 | 95+% | 250mg |
1442CNY | 2021-05-08 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M65580-1g |
Methyl 2-amino-3-oxobutanoate hydrochloride |
41172-77-4 | 95% | 1g |
¥3946.0 | 2022-04-27 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M65580-250mg |
Methyl 2-amino-3-oxobutanoate hydrochloride |
41172-77-4 | 95% | 250mg |
¥1566.0 | 2022-04-27 | |
| Chemenu | CM193338-1g |
Methyl 2-amino-3-oxobutanoate hydrochloride |
41172-77-4 | 95% | 1g |
$405 | 2021-06-09 | |
| Chemenu | CM193338-1g |
Methyl 2-amino-3-oxobutanoate hydrochloride |
41172-77-4 | 95% | 1g |
$538 | 2023-02-18 | |
| eNovation Chemicals LLC | Y0985767-1g |
Methyl 2-amino-3-oxobutanoate hydrochloride |
41172-77-4 | 95% | 1g |
$350 | 2023-09-02 | |
| abcr | AB337451-1 g |
Methyl 2-amino-3-oxobutanoate hydrochloride, 95% (H-DL-Gly(CO2Me)-Me.HCl); . |
41172-77-4 | 95% | 1g |
€471.50 | 2023-06-21 | |
| abcr | AB337451-2,5 g |
Methyl 2-amino-3-oxobutanoate hydrochloride, 95% (H-DL-Gly(CO2Me)-Me.HCl); . |
41172-77-4 | 95% | 2.52,5g |
€944.00 | 2023-06-21 | |
| Chemenu | CM193338-5g |
Methyl 2-amino-3-oxobutanoate hydrochloride |
41172-77-4 | 95% | 5g |
$1615 | 2023-02-18 |
Methyl 2-amino-3-oxobutanoate hydrochloride Related Literature
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
41172-77-4 (Methyl 2-amino-3-oxobutanoate hydrochloride) Related Products
- 75974-98-0(methyl 2-amino-5-oxohexanoate)
- 20207-16-3(Ethyl 2-amino-3-oxobutanoate hydrochloride)
- 81202-38-2(Leucine, 3-oxo-, methyl ester, hydrochloride)
- 65880-43-5(Ethyl 2-amino-3-oxobutanoate)
- 68277-02-1(Leucine, 3-oxo-, methyl ester (9CI))
- 7682-18-0(DL-2-Aminobutyric Acid Methyl Ester Hydrochloride)
- 6317-41-5(Hexanedioic acid,2-amino-3-oxo-, dimethyl ester, hydrochloride (9CI))
- 68277-01-0(Methyl 2-amino-3-oxobutanoate)
- 173375-19-4(Norvaline, 3-oxo-, ethyl ester)
- 85774-09-0(methyl (2R)-2-aminobutanoate;hydrochloride)
Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk